2-Bromo-5-(cyclohexyloxy)phenol

• Molecular Formula: C12H15BrO2
• Molecular Weight: 271.15 g/mol
• IUPAC Name: 2-bromo-5-cyclohexyloxyphenol
• InChI: InChI=1S/C12H15BrO2/c13-11-7-6-10(8-12(11)14)15-9-4-2-1-3-5-9/h6-9,14H,1-5H2
• InChI Key: UWQLABFIXBOXAD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)OC2=CC(=C(C=C2)Br)O

Description

2-Bromo-5-(cyclohexyloxy)phenol is a brominated phenolic compound featuring a cyclohexyloxy substituent at the 5-position of the phenol ring. The cyclohexyloxy group introduces steric bulk and lipophilicity, which may influence reactivity and biological activity compared to other 2-bromo-5-substituted phenols. Synthesis routes for analogous compounds (e.g., 2-bromo-5-(tert-butyl)phenol) often involve halogenation or coupling reactions, such as Suzuki-Miyaura borylation, as seen in .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Bromo-5-(cyclohexyloxy)phenol can be achieved through a multi-step process. One common method involves the bromination of 5-(cyclohexyloxy)phenol. The reaction typically employs bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like acetic acid or chloroform. The reaction is carried out under controlled conditions to ensure selective bromination at the 2-position .

Industrial Production Methods

Industrial production of 2-Bromo-5-(cyclohexyloxy)phenol may involve similar synthetic routes but on a larger scale. The process would be optimized for efficiency, yield, and cost-effectiveness. This could include the use of continuous flow reactors and automated systems to control reaction parameters precisely.

Chemical Reactions Analysis

Types of Reactions

2-Bromo-5-(cyclohexyloxy)phenol undergoes various chemical reactions, including:

Oxidation: The phenolic hydroxyl group can be oxidized to form quinones using oxidizing agents like sodium dichromate or Fremy’s salt.

Reduction: The compound can be reduced to form hydroquinones using reducing agents such as sodium borohydride.

Substitution: Electrophilic aromatic substitution reactions can occur, where the bromine atom or the hydroxyl group is replaced by other substituents.

Common Reagents and Conditions

Oxidation: Sodium dichromate (Na2Cr2O7) in acidic conditions.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Various electrophiles in the presence of catalysts like aluminum chloride (AlCl3).

Major Products

Oxidation: Quinones.

Reduction: Hydroquinones.

Substitution: Various substituted phenols depending on the electrophile used.

Scientific Research Applications

2-Bromo-5-(cyclohexyloxy)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition.

Medicine: Investigated for its potential therapeutic effects, particularly in the treatment of diseases like cancer and neurodegenerative disorders.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-5-(cyclohexyloxy)phenol involves its interaction with specific molecular targets. For instance, it can inhibit enzymes like acetylcholinesterase and carbonic anhydrase by binding to their active sites, thereby blocking their activity . The compound’s bromine and hydroxyl groups play crucial roles in these interactions, facilitating binding through hydrogen bonding and van der Waals forces.

Comparison with Similar Compounds

Key Observations:

Substituent Effects on Reactivity: tert-butyl and trifluoromethoxy groups () are electron-withdrawing, enhancing electrophilic substitution reactivity. These groups facilitate cross-coupling reactions, such as with B2Pin2 in Suzuki-Miyaura protocols . Cyclohexyloxy vs.

Biological Activity: Methyl 2-bromo-5-(pyrrolo[2,3-d]pyrimidin-4-ylamino)benzoate () demonstrates kinase inhibition, indicating that bromophenol derivatives can serve as bioactive scaffolds . The cyclohexyloxy group in the target compound may modulate binding affinity due to its lipophilic nature.

Safety and Handling: 2-Bromo-5-(hydroxymethyl)phenol and 2-Bromo-5-Chlorophenol () have documented safety profiles under UN GHS guidelines, emphasizing the need for proper ventilation and protective equipment .